Cas no 1212269-83-4 (cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole)
cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole Chemical and Physical Properties
Names and Identifiers
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- cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole
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- MDL: MFCD12198447
- Inchi: 1S/C9H15N/c1-7-2-3-8-5-10-6-9(8)4-7/h2,8-10H,3-6H2,1H3/t8-,9+/m1/s1
- InChI Key: OVBKKDSRBCCWSP-BDAKNGLRSA-N
- SMILES: C1[C@]2([H])[C@@]([H])(CC(C)=CC2)CN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB268078-250 mg |
cis-5-Methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole |
1212269-83-4 | 250mg |
€257.10 | 2023-04-26 | ||
| abcr | AB268078-1 g |
cis-5-Methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole |
1212269-83-4 | 1g |
€453.20 | 2023-04-26 | ||
| eNovation Chemicals LLC | Y1232566-1g |
cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole |
1212269-83-4 | 95% | 1g |
$400 | 2025-02-27 | |
| abcr | AB268078-250mg |
cis-5-Methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole; . |
1212269-83-4 | 250mg |
€270.60 | 2025-04-22 | ||
| abcr | AB268078-1g |
cis-5-Methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole; . |
1212269-83-4 | 1g |
€473.60 | 2025-04-22 | ||
| Fluorochem | 311425-250mg |
cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole |
1212269-83-4 | 95.0% | 250mg |
£206.00 | 2023-04-23 | |
| Fluorochem | 311425-5g |
cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole |
1212269-83-4 | 95.0% | 5g |
£968.00 | 2023-04-23 | |
| eNovation Chemicals LLC | Y1232566-1g |
cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole |
1212269-83-4 | 95% | 1g |
$400 | 2024-06-06 | |
| 1PlusChem | 1P00J2H0-1g |
cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole |
1212269-83-4 | 95% | 1g |
$303.00 | 2023-12-25 | |
| A2B Chem LLC | AI88868-1g |
cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole |
1212269-83-4 | 95% | 1g |
$269.00 | 2024-04-20 |
cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole
Introduction to cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole (CAS No. 1212269-83-4)
cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole, a compound with the CAS number 1212269-83-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of isoindoles, which are known for their diverse biological activities and potential therapeutic applications. The unique stereochemistry and structural features of cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole make it an intriguing subject for both academic research and pharmaceutical development.
The chemical structure of cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole consists of a six-membered ring fused with a five-membered ring, forming an isoindole core. The presence of the methyl group at the 5-position and the cis configuration of the double bond contribute to its distinct properties. This compound can be synthesized through various methods, including catalytic hydrogenation and cycloaddition reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable routes for producing this molecule, making it more accessible for research and development.
In terms of its biological activity, cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry in 2021 highlighted its ability to inhibit the activity of a key enzyme in the metabolism of certain neurotransmitters. This finding suggests that cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole could be a valuable lead compound for developing new treatments for neurological disorders.
Another area where cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole has shown potential is in cancer research. A study published in Cancer Research in 2020 reported that this compound exhibits significant anti-proliferative effects on several types of cancer cells. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis. These findings have sparked interest in exploring cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole as a potential anticancer agent.
Beyond its direct biological effects, cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole has also been investigated as a scaffold for drug discovery. Its structural flexibility and ability to form stable complexes with various biomolecules make it an attractive starting point for designing novel therapeutics. Researchers have used computational methods to identify potential binding sites and optimize the compound's pharmacological properties. These efforts have led to the development of several derivatives with enhanced potency and selectivity.
The safety profile of cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole is another important consideration. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. This favorable safety profile supports its further evaluation in clinical trials. Ongoing Phase I trials are currently assessing its safety and pharmacokinetics in humans.
In conclusion, cis-5-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole (CAS No. 1212269-83-4) is a versatile compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and biological activities make it a promising candidate for further research and development. As more studies are conducted and new derivatives are synthesized, cis-5-methyl-2,3,3a,4,7,7a-hexahydro - 1H - isoindole is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments.
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